6-(1,2-Dihydroxyethyl)-5-[6-(1,2-dihydroxyethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-4-hydroxy-2-[2-hydroxy-6-oxo-3-phosphonooxy-5-(3-tetradecanoyloxytetradecanoylamino)-4-(3-tetradecanoyloxytetradecanoyloxy)hexoxy]oxane-2-carboxylic acid
6-(1,2-Dihydroxyethyl)-5-[6-(1,2-dihydroxyethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-4-hydroxy-2-[2-hydroxy-6-oxo-3-phosphonooxy-5-(3-tetradecanoyloxytetradecanoylamino)-4-(3-tetradecanoyloxytetradecanoyloxy)hexoxy]oxane-2-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
134404-00-5
VCID:
VC0148827
InChI:
InChI=1S/C77H142NO27P/c1-5-9-13-17-21-25-27-31-35-39-43-47-64(87)99-56(45-41-37-33-29-23-19-15-11-7-3)49-63(86)78-58(52-79)70(101-66(89)50-57(46-42-38-34-30-24-20-16-12-8-4)100-65(88)48-44-40-36-32-28-26-22-18-14-10-6-2)74(105-106(95,96)97)62(85)55-98-77(76(93)94)51-59(82)72(73(104-77)61(84)54-81)103-75-69(92)67(90)68(91)71(102-75)60(83)53-80/h52,56-62,67-75,80-85,90-92H,5-51,53-55H2,1-4H3,(H,78,86)(H,93,94)(H2,95,96,97)
SMILES:
CCCCCCCCCCCCCC(=O)OC(CCCCCCCCCCC)CC(=O)NC(C=O)C(C(C(COC1(CC(C(C(O1)C(CO)O)OC2C(C(C(C(O2)C(CO)O)O)O)O)O)C(=O)O)O)OP(=O)(O)O)OC(=O)CC(CCCCCCCCCCC)OC(=O)CCCCCCCCCCCCC
Molecular Formula:
C77H142NO27P
Molecular Weight:
1544.9 g/mol
6-(1,2-Dihydroxyethyl)-5-[6-(1,2-dihydroxyethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-4-hydroxy-2-[2-hydroxy-6-oxo-3-phosphonooxy-5-(3-tetradecanoyloxytetradecanoylamino)-4-(3-tetradecanoyloxytetradecanoyloxy)hexoxy]oxane-2-carboxylic acid
CAS No.: 134404-00-5
Main Products
VCID: VC0148827
Molecular Formula: C77H142NO27P
Molecular Weight: 1544.9 g/mol
![6-(1,2-Dihydroxyethyl)-5-[6-(1,2-dihydroxyethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-4-hydroxy-2-[2-hydroxy-6-oxo-3-phosphonooxy-5-(3-tetradecanoyloxytetradecanoylamino)-4-(3-tetradecanoyloxytetradecanoyloxy)hexoxy]oxane-2-carboxylic acid - 134404-00-5](/images/no_structure.jpg)
| CAS No. | 134404-00-5 |
|---|---|
| Product Name | 6-(1,2-Dihydroxyethyl)-5-[6-(1,2-dihydroxyethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-4-hydroxy-2-[2-hydroxy-6-oxo-3-phosphonooxy-5-(3-tetradecanoyloxytetradecanoylamino)-4-(3-tetradecanoyloxytetradecanoyloxy)hexoxy]oxane-2-carboxylic acid |
| Molecular Formula | C77H142NO27P |
| Molecular Weight | 1544.9 g/mol |
| IUPAC Name | 6-(1,2-dihydroxyethyl)-5-[6-(1,2-dihydroxyethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-4-hydroxy-2-[2-hydroxy-6-oxo-3-phosphonooxy-5-(3-tetradecanoyloxytetradecanoylamino)-4-(3-tetradecanoyloxytetradecanoyloxy)hexoxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C77H142NO27P/c1-5-9-13-17-21-25-27-31-35-39-43-47-64(87)99-56(45-41-37-33-29-23-19-15-11-7-3)49-63(86)78-58(52-79)70(101-66(89)50-57(46-42-38-34-30-24-20-16-12-8-4)100-65(88)48-44-40-36-32-28-26-22-18-14-10-6-2)74(105-106(95,96)97)62(85)55-98-77(76(93)94)51-59(82)72(73(104-77)61(84)54-81)103-75-69(92)67(90)68(91)71(102-75)60(83)53-80/h52,56-62,67-75,80-85,90-92H,5-51,53-55H2,1-4H3,(H,78,86)(H,93,94)(H2,95,96,97) |
| Standard InChIKey | PGLGZCRDMQJGFS-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCC(=O)OC(CCCCCCCCCCC)CC(=O)NC(C=O)C(C(C(COC1(CC(C(C(O1)C(CO)O)OC2C(C(C(C(O2)C(CO)O)O)O)O)O)C(=O)O)O)OP(=O)(O)O)OC(=O)CC(CCCCCCCCCCC)OC(=O)CCCCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCC(=O)OC(CCCCCCCCCCC)CC(=O)NC(C=O)C(C(C(COC1(CC(C(C(O1)C(CO)O)OC2C(C(C(C(O2)C(CO)O)O)O)O)O)C(=O)O)O)OP(=O)(O)O)OC(=O)CC(CCCCCCCCCCC)OC(=O)CCCCCCCCCCCCC |
| Synonyms | A 503 A-503 heptose-alpha1-5-2-keto-3-deoxyoctonic acid-alpha1-6-2,3-di-(3-tetradecanoyloxytetradecanoyl)glucosamine-4-phosphate heptose-KDO-GlcN-4-P |
| PubChem Compound | 164359 |
| Last Modified | Nov 11 2021 |
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